Cas no 1105223-63-9 (5-[(4-methoxybenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole)

• Product Name: 5-[(4-methoxybenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole
• CAS No: 1105223-63-9
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.358362674713
• CID: 5393275
• Update Time: 2025-05-24

5-[(4-methoxybenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[[(4-Methoxyphenyl)sulfonyl]methyl]-3-phenyl-1,2,4-oxadiazole
• 5-[(4-methoxybenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole

• Inchi： 1S/C16H14N2O4S/c1-21-13-7-9-14(10-8-13)23(19,20)11-15-17-16(18-22-15)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： WRHZNVLOKYMUQP-UHFFFAOYSA-N
• SMILES： O1C(CS(C2=CC=C(OC)C=C2)(=O)=O)=NC(C2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.319±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.4±60.0 °C(Predicted)
• pka: -3.19±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-[(4-methoxybenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole

5-[(4-Methoxybenzenesulfonyl)methyl]-3-phenyl-1,2,4-Oxadiazole: A Comprehensive Overview

5-[(4-Methoxybenzenesulfonyl)methyl]-3-phenyl-1,2,4-Oxadiazole, also known by its CAS registry number CAS No. 1105223-63-9, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. The presence of the sulfonyl group (4-methoxybenzenesulfonyl) and the phenyl substituent further enhances its chemical reactivity and functional versatility.

The synthesis of 5-[(4-Methoxybenzenesulfonyl)methyl]-3-phenyl-1,2,4-Oxadiazole involves a series of carefully optimized steps to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to explore more efficient pathways for its preparation. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This compound is often synthesized via a multi-step process that includes nucleophilic substitution, condensation reactions, and purification techniques such as column chromatography or recrystallization.

The structural features of CAS No. 1105223-63-9 make it an attractive candidate for various applications in the pharmaceutical industry. The oxadiazole ring is known for its ability to act as a bioisostere for other heterocyclic systems, making it a valuable component in drug design. Recent studies have highlighted its potential as a lead compound in the development of new therapeutic agents targeting various diseases, including cancer and inflammatory conditions. For example, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

In addition to its pharmaceutical applications, 5-[(4-Methoxybenzenesulfonyl)methyl]-3-phenyl-1,2,4-Oxadiazole has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent breakthroughs in this area have been documented in the Nature Communications, where researchers reported the successful integration of this compound into advanced electronic devices, showcasing its potential for next-generation technologies.

The environmental impact and toxicity profile of CAS No. 1105223-63-9 have also been subjects of recent investigations. Studies conducted under environmentally relevant conditions suggest that this compound exhibits low toxicity to aquatic organisms when exposed at concentrations typically encountered in industrial settings. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, 5-[(4-Methoxybenzenesulfonyl)methyl]-3-phenyl-1,2,4-Oxadiazole, with its unique chemical structure and versatile functional groups, continues to be a focal point for scientific research across multiple disciplines. Its potential applications span from drug discovery to advanced materials development, making it a compound of significant interest in both academic and industrial settings. As ongoing studies uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and related fields.